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Fobisin 101 Profile

The table below summarizes the core characteristics of Fobisin 101 as a 14-3-3 protein-protein interaction

inhibitor [1].

Property Description

Chemical Name Fobisin 101 [1]

Synonyms FOBISIN101 [1]

CAS Number 1370281-06-3 [1]

Molecular
Formula

C₁₅H₁₁N₃Na₃O₈P [1]

Molecular Weight 461.21 g/mol [1]

Purity >98% [1]

Storage 2 years at -20°C (Powder); 2 weeks at 4°C in DMSO; 6 months at -80°C in DMSO

[1]

Biological Activity & Assay Data
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Fobisin 101 has been evaluated in various assay formats. The table below outlines its reported inhibitory

concentrations (IC50) [1] [2].

Assay/Target IC50 / Activity Experimental Context

Binding to 14-3-3ζ 9.3 µM Inhibition of 14-3-3ζ binding to PRAS40 [1].

Binding to 14-3-3γ 16.4 µM Inhibition of 14-3-3γ binding to PRAS40 [1].

ExoS ADP-
ribosyltransferase
stimulation

6-19 µM (across all

seven 14-3-3 isoforms)

Functional assay measuring disruption of 14-

3-3's ability to stimulate the ExoS enzyme [1].

Binding of 14-3-3 to Raf-1 &
PRAS40

Blocked Reported activity, specific IC50 not provided
[1].

TR-FRET Assay (14-3-3ζ /
Bad peptide)

Validated as an
inhibitor

Used as a control compound to validate a
high-throughput screening assay [2].

Experimental Protocols & Techniques

While a complete step-by-step protocol for using Fobisin 101 is not available, the following methodologies

from the literature can serve as a reference for designing experiments.

TR-FRET-Based Binding Assay

This homogenous, "mix-and-read" assay is suitable for high-throughput screening (HTS) to identify 14-3-3

inhibitors [2].

Principle: Measures the interaction between a europium-labeled 14-3-3 protein (FRET donor) and a
Dy647-labeled phosphorylated Bad peptide (FRET acceptor). When the interaction is disrupted by an

inhibitor like Fobisin 101, the FRET signal decreases [2].
Key Reagents:

Protein: Recombinant HexaHis-tagged 14-3-3ζ protein [2].
Peptide: Dy647-pS136-Bad peptide (Dy647-LSPFRGRSR[pS]APPNLWA) [2].
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Assay Performance: This protocol achieved a robust signal-to-background ratio of >20 and a Z'

factor >0.7, making it excellent for HTS [2].

Surface Plasmon Resonance Imaging (SPRi) Screening

This label-free method is used to screen small molecule microarrays for binding to protein targets [3].

Workflow:
Chip Preparation: Small molecules, including Fobisin 101, are covalently immobilized on a

gold-coated sensor chip via PEG linkers using EDC/NHS chemistry [3].
Screening: The target protein (e.g., 14-3-3ζ) is flowed over the chip. Binding interactions are

detected in real-time by SPRi [3].
Specificity Tests: To exclude false positives, binding is also tested against unrelated proteins

(e.g., PtpA, BirA) and a binding-pocket mutant of 14-3-3ζ (K49E) [3].

The following diagram illustrates the logical workflow of the SPRi screening process:
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Start: Prepare Gold Chip

Functionalize Surface
(SH-PEG-COOH/SH-PEG-OH)

Activate Carboxyl Groups
(EDC/NHS Chemistry)

Spot Small Molecules
(e.g., Fobisin 101)

Block Chip
(Superblock Solution)

Flow Target Protein
(14-3-3ζ)

SPRi Detection
(Real-time Binding)

Specificity Controls
(Mutant Protein, Unrelated Proteins)

Analyze Binding Data
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Click to download full resolution via product page

Potential FAQs (Based on Available Information)

Q: What is the primary mechanism of action of Fobisin 101? A: Fobisin 101 is a small molecule

inhibitor that disrupts protein-protein interactions between 14-3-3 proteins and their client proteins, such as

Raf-1 and PRAS40 [1].

Q: How should I store and handle Fobisin 101? A: The solid powder should be stored at -20°C and is

stable for up to 2 years. Once dissolved in DMSO, aliquots are stable for 2 weeks at 4°C and 6 months at

-80°C. Repeated freeze-thaw cycles should be avoided [1].

Q: In which assay formats has Fobisin 101 been validated? A: It has been used as a control inhibitor in

multiple assay types, including Fluorescence Polarization (FP), TR-FRET, AlphaScreen, and SPRi-based

screenings [2] [3].

A Note on Information Gaps

The search results focused on Fobisin 101's basic properties and its use in validating assay systems, but did

not contain specific troubleshooting content for common experimental problems, such as low solubility,

high background noise, or off-target effects.

To build a more comprehensive knowledge base, I suggest:

Consulting Supplier Documentation: The vendor, DC Chemicals, may provide more detailed

technical notes [1].
Searching Specialized Databases: Look for the primary research paper where Fobisin 101 was

first characterized (Zhao et al., 2011) for in-depth experimental conditions [3].
Broadening Search Terms: Searching for general troubleshooting of the specific assay techniques

(e.g., "TR-FRET assay high background reduction") may yield applicable solutions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s11208457?utm_src=pdf-body-img
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://www.dcchemicals.com/product_show-DC21019.html
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://www.dcchemicals.com/product_show-DC21019.html
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3751221/
https://arabjchem.org/small-molecule-microarray-screening-methodology-based-on-surface-plasmon-resonance-imaging/
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://www.dcchemicals.com/product_show-DC21019.html
https://www.smolecule.com/products/s11208457?utm_src=pdf-body
https://arabjchem.org/small-molecule-microarray-screening-methodology-based-on-surface-plasmon-resonance-imaging/
https://www.smolecule.com/products/s11208457?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s11208457?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. FOBISIN 101|FOBISIN101 [dcchemicals.com]

2. A Time-Resolved Fluorescence Resonance Energy ... [pmc.ncbi.nlm.nih.gov]

3. Small molecule microarray screening methodology based on ... [arabjchem.org]

To cite this document: Smolecule. [Fobisin 101 signal-to-noise enhancement]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b11208457#fobisin-101-signal-to-

noise-enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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